Cas no 887580-04-3 (Benzenamine,3-(4-propoxyphenoxy)-)

• Product Name: Benzenamine,3-(4-propoxyphenoxy)-
• CAS No: 887580-04-3
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 713253
• Update Time: 2024-01-31

Benzenamine,3-(4-propoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(4-propoxyphenoxy)-
• 3-(4-Propoxyphenoxy)aniline
• 3-(4-PROPOXY-PHENOXY)-PHENYLAMINE
• Benzenamine, 3-(4-propoxyphenoxy)-

• MDL： MFCD06656966
• Inchi： 1S/C15H17NO2/c1-2-10-17-13-6-8-14(9-7-13)18-15-5-3-4-12(16)11-15/h3-9,11H,2,10,16H2,1H3
• InChI Key： LGAYISYIMCBELC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OC2=CC=C(OCCC)C=C2)=C1

Computed Properties

• Exact Mass: 243.126
• Monoisotopic Mass: 243.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2